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Compound of Interest

Compound Name: DL-Histidine-d3

Cat. No.: B1433912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for DL-Histidine-d3. Ensuring the integrity of this isotopically

labeled internal standard is critical for accurate quantification of histidine in various research

and drug development applications. This document outlines storage recommendations,

discusses potential degradation pathways, and provides representative experimental protocols

for stability assessment.

Core Stability and Storage Recommendations
Proper storage is paramount to maintain the stability and isotopic purity of DL-Histidine-d3.

The following conditions are recommended based on information from various suppliers.

Solid Form
DL-Histidine-d3 is typically supplied as a solid. For long-term storage, it is advised to keep the

product in a tightly sealed container at -20°C.[1][2] Under these conditions, the solid form is

reported to be stable for at least three to four years.[1][2] Some suppliers also indicate that

storage at 4°C is acceptable for shorter periods, for up to two years.[2] To prevent the

introduction of moisture, which can accelerate degradation, the container should be allowed to

warm to room temperature before opening.
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When prepared as a stock solution, the stability of DL-Histidine-d3 is more limited. For optimal

stability, it is recommended to store solutions at -80°C, which can preserve the integrity of the

compound for up to six months.[2][3] For shorter-term storage, -20°C is also acceptable for up

to one month.[2][3] It is best practice to prepare single-use aliquots to minimize freeze-thaw

cycles, which can degrade the compound. If water is used as the solvent, it is advisable to filter

and sterilize the solution.[2][3]

Quantitative Stability Data
While specific, publicly available long-term stability studies on DL-Histidine-d3 are limited, the

following table summarizes the recommended storage conditions and expected stability based

on supplier information. This data is crucial for planning experiments and ensuring the reliability

of analytical results.

Form
Storage

Temperature
Duration

Expected

Stability
Source

Solid -20°C Long-term ≥ 4 years [1]

Solid -20°C Long-term 3 years [2]

Solid 4°C Short-term 2 years [2]

In Solvent -80°C Long-term 6 months [2][3]

In Solvent -20°C Short-term 1 month [2][3]

Potential Degradation Pathways
DL-Histidine-d3, being a deuterated form of histidine, is expected to follow similar degradation

pathways as its non-deuterated counterpart. The primary degradation pathway for histidine

involves its conversion to urocanic acid.[4] This transformation is a key consideration in stability

studies, as the formation of degradation products can interfere with analytical measurements.

A simplified representation of the initial step in the histidine degradation pathway is illustrated

below. This pathway is conserved across many organisms and is the most likely route of non-

enzymatic degradation under certain stress conditions.[5][6][7]
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Potential Degradation Pathway of Histidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1433912#dl-histidine-d3-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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